![molecular formula C4Cl4MgS B6294963 (3,4,5-Trichlorothiophen-2-yl)magnesium chloride, 0.50 M in ether CAS No. 31557-17-2](/img/structure/B6294963.png)
(3,4,5-Trichlorothiophen-2-yl)magnesium chloride, 0.50 M in ether
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Overview
Description
(3,4,5-Trichlorothiophen-2-yl)magnesium chloride, 0.50 M in ether, is a laboratory reagent commonly used in organic synthesis. It is a highly reactive, colorless, and odourless compound, and it is most often used as a catalyst in organic reactions. This compound is a magnesium-based organomagnesium halide, and it is typically used in the synthesis of organic compounds, such as alcohols, amines, and esters.
Mechanism of Action
The mechanism of action of (3,4,5-Trichlorothiophen-2-yl)magnesium chloride, 0.50 M in ether, is based on the formation of a magnesium-thiophen-2-yl chloride complex. This complex acts as a catalyst for the reaction of trichloroacetic acid with the thiophen-2-yl chloride, producing the desired this compound.
Biochemical and Physiological Effects
This compound, is a laboratory reagent and is not intended for use in humans or animals. Therefore, there are no known biochemical or physiological effects of this compound.
Advantages and Limitations for Lab Experiments
The main advantage of (3,4,5-Trichlorothiophen-2-yl)magnesium chloride, 0.50 M in ether, is its high reactivity. This makes it an ideal reagent for the synthesis of organic compounds, such as alcohols, amines, and esters. The main limitation of this compound is its high cost, which can make it difficult to use in large-scale laboratory experiments.
Future Directions
There are several potential future directions for the use of (3,4,5-Trichlorothiophen-2-yl)magnesium chloride, 0.50 M in ether. These include its use in the synthesis of new materials for use in solar cells, batteries, and other electronic devices, as well as its use in the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals. In addition, further research could be conducted to explore the potential of this compound as a catalyst for other organic reactions. Finally, research could be conducted to explore the potential of this compound to be used in the synthesis of new and innovative materials.
Synthesis Methods
The synthesis of (3,4,5-Trichlorothiophen-2-yl)magnesium chloride, 0.50 M in ether, is a two-step process. In the first step, a magnesium halide is reacted with a thiophen-2-yl chloride in an ether solvent. This reaction produces a magnesium-thiophen-2-yl chloride complex. In the second step, the complex is reacted with three equivalents of trichloroacetic acid in an ether solvent. This reaction produces the desired this compound.
Scientific Research Applications
(3,4,5-Trichlorothiophen-2-yl)magnesium chloride, 0.50 M in ether, is widely used in scientific research. It is used in the synthesis of organic compounds, such as alcohols, amines, and esters. It is also used in the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals. In addition, it is used in the synthesis of new materials for use in solar cells, batteries, and other electronic devices.
properties
IUPAC Name |
magnesium;3,4,5-trichloro-2H-thiophen-2-ide;chloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4Cl3S.ClH.Mg/c5-2-1-8-4(7)3(2)6;;/h;1H;/q-1;;+2/p-1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XFZDRTJAHMYVSV-UHFFFAOYSA-M |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[C-]1=C(C(=C(S1)Cl)Cl)Cl.[Mg+2].[Cl-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4Cl4MgS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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